Cas no 842-18-2 (7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt)

7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt Properties

Names and Identifiers

• 7-hydroxy-1,3-naphthalenedisulfonic acid, dipotassium salt
• dipotassium 7-hydroxynaphthalene-1,3-disulfonate
• G salt
• G Acid
• Dipotassium 2-Naphthol-6,8-disulfonate Hydrate
• 2-Naphthol-6,8-Disulfonic Acid Dipotassium Salt
• 2-Naphthol-6.8-disulfonicaciddipotassiumsalt
• Dipotassium 2-naphthol-6,8-disulfonate
• Dipotassium 7-hydroxynaphthalene-1,3-disulphonate
• 2-naphthol 6,8-disulfonate potassium salt
• 7-hydroxy-1,3-naphthalene-disulfonic acid,dipotassium salt
• dipotassium 2-hydroxynaphthalene-6,8-disulfonate
• Dipotassium 7-hydrox
• dipotassium 7-hydroxy-1,3-naphthalenedisulfonate
• G ACID DIPO
• G SALT (ACID)
• potassium 2-naphtol-6,8-disulfonate
• Potassium2-naphthol-6,8-disulfonate
• POTASSIUM7-HYDROXY-1,3-NAPHTHALENEDISULFONATE
• Y ACID DIPOTASSIUM SALT
• Dipotassium 7-Hydroxy-1,3-naphthalenedisulfonate Hydrate
• G Acid Dipotassium Salt Hydrate
• 7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt Hydrate
• 2-Naphthol-6,8-disulfonic Acid Dipotassium Salt Hydrate
• 7-Hydroxy-1,3-naphthalenedisulfonic acid dipotassium salt
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-, dipotassium salt
• I4S7VVU23A
• G Acid Dipotassium Salt
• Potassium 7-hydroxynaphthalene-1,3-disulfonate
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-, potassium salt (1:
• 1,3-Naphthalenedisulfonic acid, 7-hydroxy-, dipotassium salt (8CI, 9CI)
• +Expand

• MDL： MFCD09750374
• InChIKey： IJDNYCGMOOIFDP-UHFFFAOYSA-N
• Inchi： 1S/C10H8O7S2.K/c11-7-2-1-6-3-8(18(12,13)14)5-10(9(6)4-7)19(15,16)17;/h1-5,11H,(H,12,13,14)(H,15,16,17);
• SMILES： [K].O=S(C1C=C(S(O)(=O)=O)C2C(=CC=C(C=2)O)C=1)(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Heavy Atom Count: 21
• Complexity: 501
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 151

Experimental Properties

• LogP: 2.51520
• PSA: 151.39000
• Color/Form: White needle crystals, industrial products are light gray paste.
• Solubility: It is soluble in water and has light blue fluorescence. It is slightly purple in dilute lye. It turns blue in ferric chloride and neutral solution and turns blue-green when heated.

7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt Security Information

• Safety Instruction： S24/25
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt Customs Data

• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt